Cas no 7440-10-0 (Praseodymium rod)

Praseodymium rods are high-purity metallic rods composed primarily of praseodymium (Pr), a rare-earth element known for its unique magnetic and optical properties. These rods are typically produced through vacuum melting or zone refining to ensure minimal impurities, enhancing their performance in specialized applications. Key advantages include excellent thermal neutron absorption, making them suitable for nuclear control applications, and their ability to form alloys with improved corrosion resistance and mechanical strength. Praseodymium rods also exhibit strong paramagnetic behavior, useful in research and industrial magnetostrictive devices. Their stability at high temperatures further supports their use in aerospace and energy-related technologies.
Praseodymium rod structure
Praseodymium rod structure
Product name:Praseodymium rod
CAS No:7440-10-0
MF:Pr
MW:140.908
MDL:MFCD00011174
CID:85928
PubChem ID:24855796

Praseodymium rod Chemical and Physical Properties

Names and Identifiers

    • Praseodymium rod
    • Praseodymium ingot
    • Praseodymium powder
    • Praseodymium foil
    • Praeseodymium ICP Standard
    • Praseodymium
    • Praseodymium ICP Std.
    • Praseodymium Standard
    • (144pr)praseodymium
    • Praseodymium-141
    • UNII-NKN7EZA750
    • PR006100
    • PR000240
    • PR000250
    • PR006010
    • PR007920
    • MDL: MFCD00011174
    • Inchi: 1S/Pr
    • InChI Key: PUDIUYLPXJFUGB-UHFFFAOYSA-N
    • SMILES: [Pr]

Computed Properties

  • Exact Mass: 140.90800
  • Monoisotopic Mass: 140.908
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 1
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: α HCP, yellow metal, hexagonal system, darkens in humid air, forms a layer of oxide film, and the solution is green
  • Density: 6.71 g/mL at 25 °C(lit.)
  • Melting Point: 931 °C (lit.)
  • Boiling Point: 3520 °C(lit.)
  • Water Partition Coefficient: Reacts with water.
  • PSA: 0.00000
  • LogP: 0.00000
  • Sensitiveness: Air & Moisture Sensitive
  • Merck: 13,7797
  • Solubility: Insoluble in acid or aqua regia.

Praseodymium rod Security Information

  • Symbol: GHS02
  • Signal Word:Danger
  • Hazard Statement: H250
  • Warning Statement: P222,P231,P422
  • Hazardous Material transportation number:UN 3208 4
  • WGK Germany:3
  • Hazard Category Code: 17
  • Safety Instruction: S17; S7/9; S33; S16
  • FLUKA BRAND F CODES:1-10
  • Hazardous Material Identification: F
  • Packing Group:III
  • Risk Phrases:R17
  • Packing Group:III
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:Flammable area
  • HazardClass:8

Praseodymium rod Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Cooke Chemical
A6660812-5G
Praseodymium Standard , Powder
7440-10-0 99.9%metalsbasis
5g
RMB 295.20 2025-02-21
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
40295-10mm
Praseodymium rod, 6.35mm (0.25in) dia, 98.5% (metals basis excluding Ta)
7440-10-0 98.5%
10mm
¥2103.00 2023-03-14
abcr
AB121492-25 g
Praseodymium chips, 99.9%, 3N (REO); .
7440-10-0 99.9%
25 g
€269.00 2023-07-20
abcr
AB209148-25 mm
Praseodymium rod, 12.7mm (0.5in) dia, 99.5% (metals basis excluding Ta); .
7440-10-0 99.5%
25 mm
€621.00 2025-02-18
abcr
AB209148-50 mm
Praseodymium rod, 12.7mm (0.5in) dia, 99.5% (metals basis excluding Ta); .
7440-10-0 99.5%
50 mm
€1124.00 2025-02-18
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
45910-25g
Praseodymium powder, -200 mesh, 99.9% (REO)
7440-10-0 99.9%
25g
¥14214.00 2023-02-09
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
10305-50x50mm
Praseodymium foil, 0.25mm (0.01in) thick, 99% (REO)
7440-10-0 99%
50x50mm
¥30724.00 2023-02-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P196362-100g
Praseodymium rod
7440-10-0 Powder, 99.5% metals basis
100g
¥3295.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P196362-25g
Praseodymium rod
7440-10-0 Powder, 99.5% metals basis
25g
¥1184.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P106106-50g
Praseodymium rod
7440-10-0 , ,99.9% metals basis
50g
¥716.90 2023-09-01

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:7440-10-0)Praseodymium rod
A1210961
Purity:99%/99%/99%/99%
Quantity:250g/25g/10g/50g
Price ($):176.0/526.0/329.0/1312.0